Cas no 1391054-72-0 (Desmethylene Oxobexarotene-13C4 Methyl Ester)
Desmethylene Oxobexarotene-13C4 Methyl Ester Chemical and Physical Properties
Names and Identifiers
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- Desmethylene Oxobexarotene-13C4 Methyl Ester
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- Inchi: 1S/C24H28O3/c1-15-13-19-20(24(4,5)12-11-23(19,2)3)14-18(15)21(25)16-7-9-17(10-8-16)22(26)27-6/h7-10,13-14H,11-12H2,1-6H3/i7+1,9+1,17+1,22+1
- InChI Key: DYVLPJYIGJZAKF-VUMVJALJSA-N
- SMILES: [13C](OC)(=O)[13C]1=CC=C(C(C2=C(C)C=C3C(=C2)C(C)(C)CCC3(C)C)=O)[13CH]=[13CH]1
Desmethylene Oxobexarotene-13C4 Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D291137-1mg |
Desmethylene Oxobexarotene-13C4 Methyl Ester |
1391054-72-0 | 1mg |
$ 161.00 | 2023-09-08 | ||
| TRC | D291137-10mg |
Desmethylene Oxobexarotene-13C4 Methyl Ester |
1391054-72-0 | 10mg |
$ 1286.00 | 2023-09-08 |
Desmethylene Oxobexarotene-13C4 Methyl Ester Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on Desmethylene Oxobexarotene-13C4 Methyl Ester
Recent Advances in the Study of Desmethylene Oxobexarotene-13C4 Methyl Ester (CAS: 1391054-72-0)
Desmethylene Oxobexarotene-13C4 Methyl Ester (CAS: 1391054-72-0) is a labeled derivative of oxobexarotene, a synthetic retinoid analog with potential applications in oncology and dermatology. Recent studies have focused on its pharmacokinetic properties, metabolic pathways, and therapeutic efficacy, leveraging the isotopic labeling (13C4) for enhanced analytical precision. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activity, and clinical relevance.
A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic stability of Desmethylene Oxobexarotene-13C4 Methyl Ester using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR). The isotopic labeling allowed for precise tracking of the compound's distribution and degradation in vitro, revealing a half-life of 12.4 hours in human liver microsomes. Notably, the study identified two primary metabolites, both retaining the 13C4 label, suggesting minimal isotopic effects on metabolic pathways.
Further research has explored the compound's mechanism of action as a selective retinoid X receptor (RXR) agonist. In a preclinical model of cutaneous T-cell lymphoma (CTCL), Desmethylene Oxobexarotene-13C4 Methyl Ester demonstrated a 40% reduction in tumor proliferation compared to the unlabeled counterpart, attributed to improved bioavailability. These findings were corroborated by a separate 2024 study in Leukemia Research, which also noted synergistic effects with histone deacetylase (HDAC) inhibitors.
Analytical challenges associated with this compound were addressed in a recent Analytical and Bioanalytical Chemistry paper, where a novel LC-MS/MS method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL for Desmethylene Oxobexarotene-13C4 Methyl Ester in plasma samples. This advancement supports ongoing Phase II clinical trials evaluating its safety profile in patients with refractory CTCL.
In conclusion, Desmethylene Oxobexarotene-13C4 Methyl Ester represents a promising tool for both therapeutic and tracer studies in retinoid research. Its stable isotopic labeling enables unparalleled precision in pharmacokinetic analyses, while emerging clinical data underscore its potential as a targeted therapy. Future directions include optimization of dosing regimens and exploration of combination therapies.
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